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Compound of Interest

Compound Name: Exo2

Cat. No.: B10854574

EXO2 Sonde Technical Support Center

This technical support center provides detailed guidance on the best methods for cleaning and
storing your EXO2 sonde and its sensors. Adhering to these procedures will help ensure data
accuracy and prolong the life of your equipment.

Frequently Asked Questions (FAQSs)
Q1: How often should I clean my EXO2 sonde?

Al: The recommended cleaning frequency for your EXO2 sonde is entirely site-dependent.[1]
For pristine streams, a quarterly cleaning may be sufficient.[1] However, in environments with
high sediment and debris, monthly cleaning or even cleaning after every storm event may be
necessary.[1]

Q2: What are the general steps for cleaning the EXO2 sonde?
A2: For a general cleaning, you should:
e Remove the sensor guard and calibration cup.[2]

o Clean the sonde body, bulkhead, and sensors with a damp cloth, sponges, or soft-bristled
brushes using soap and water.[1] Products like Simple Green or a Mr. Clean Magic Eraser
can also be used.[1]
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e For heavy growth, such as barnacles, a scraping tool may be used with care.[1]
e Itis crucial to remove the sensors to clean between them thoroughly.[1]

 After cleaning, rinse the sonde and sensors with deionized (DI) water.

Q3: What is the proper procedure for short-term storage of the EXO2 sonde?

A3: Short-term storage is for periods when the sonde will be used regularly (e.g., daily or
weekly).[3][4] To store the sonde short-term:

e Clean the sonde and sensors as described above.

 Fill the bottom of the calibration cup with a small amount of tap water (approximately 40 mL
or 1 cm deep) to create a humid environment.[5]

e Securely screw the calibration cup onto the sonde.[5]

e Do not immerse the sensors directly in the water.[5] Tap water is preferred over DI water as
DI water can shorten the life of the pH sensor.[5]

Q4: What are the best practices for long-term storage of the EXO2 sonde?

A4: Long-term storage is necessary during extended periods of inactivity, such as over winter.
[3][4] The following steps should be taken:

e Thoroughly clean the sonde and all sensors.
* Remove the batteries from the sonde to prevent leakage and damage.[6]

o Store each sensor according to its specific requirements. For instance, the pH sensor should
be returned to its storage bottle containing a 1M KCI solution or stored in a pH 4 buffer
solution.[5] Other sensors can typically be stored dry in their shipping caps to protect them.

[3]

» Store the sonde and sensors in a climate-controlled environment, avoiding extreme
temperatures. The storage temperature range is -20 to +80°C.[3][7]
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Q5: Why is Krytox lubricant important and how do | use it?

A5: Krytox lubricant is essential for maintaining the integrity of the wet-mate connectors and O-
rings, preventing water intrusion and corrosion.[1][6] A lack of proper lubrication is a common
cause of damage to the bulkhead connectors.[6]

To apply Krytox lubricant:

o First, clean any old lubricant and debris from the connectors and O-rings using soap and
water, followed by isopropyl alcohol.[1]

» Allow the alcohol to dry completely.[1]

o Apply a light coat of Krytox grease to the rubber mating surfaces of the connectors and to
the O-rings.[5][6] It is recommended to apply the grease with your finger to feel for any
degradation of the O-ring.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Sensor readings are drifting or

inaccurate.

Sensor fouling from biological
growth, sediment, or other
debris.

Thoroughly clean the affected
sensor according to the
specific cleaning protocol. For
example, a fouled pH sensor
may require soaking in a mild

acid or bleach solution.

Difficulty connecting or

removing a sensor.

Damaged or stretched O-ring,
or lack of lubrication on the

connector.

Inspect the O-ring for any
signs of pinching or stretching;
replace it if necessary.[1]
Clean the connector and

reapply Krytox lubricant.[1]

The central wiper is not

cleaning effectively.

The wiper brush is frayed or

clogged with sediment.

Clean the wiper brush with
water and a comb or small
brush.[1] If the bristles remain
frayed, you can try to reshape
them by soaking the brush in
hot water while wrapped with a
twist tie.[1] If this doesn't work,

the brush should be replaced.

[1]

Sonde fails to power on.

Depleted or improperly
installed batteries. Corroded

battery terminals.

Check the battery orientation
and replace with new D-cell
alkaline batteries if necessary.
[2][7] Clean any corrosion from
the battery compartment

terminals.
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Inspect all O-rings and seals

for damage and replace them

) o Worn or damaged O-rings or if needed. Ensure all caps and
Water intrusion in the battery )
seals. Improperly tightened connectors are securely
compartment or connector _
. battery cap or sensor tightened but not
orts.
P connectors. overtightened.[2] Re-lubricate

O-rings with Krytox grease.[1]
[5]

Experimental Protocols
Protocol 1: Standard Cleaning of EXO2 Sonde and
Sensors

Materials:

Soft-bristled brushes[1]

Lint-free cloths (e.g., Kimwipes®)[1][5]

Mild detergent (e.g., Simple Green)[1]

Deionized (DI) water

Tap water

Isopropyl alcohol[1]

Krytox lubricant[1][5][6]
Methodology:
* Remove the protective guard and any installed sensors from the sonde bulkhead.[2]

» Using a soft-bristled brush and mild detergent, gently scrub the sonde body, sensor guard,
and bulkhead to remove all biofouling and debris.
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« Individually clean each sensor with a lint-free cloth and mild detergent. For the
conductivity/temperature sensor, a specific brush may be used.[5]

e Rinse the sonde and all components thoroughly with tap water, followed by a final rinse with
DI water.

e To clean the wet-mate connectors, first remove old lubricant with soap and water, then use
isopropyl alcohol.[1] Allow to air dry completely.

« Inspect all O-rings for signs of wear, stretching, or damage. Replace if necessary.[1]

o Apply a light, even coat of Krytox lubricant to the O-rings and the rubber surfaces of the wet-
mate connectors before reinstalling the sensors.[1][6]

Protocol 2: Reconditioning a Fouled pH Sensor

Materials:

1M Hydrochloric Acid (HCI)[5]

Household bleach[5]

Tap water[5]

Safety glasses and gloves

Methodology:

Remove the pH sensor from the sonde and rinse it with tap water.[5]
e Soak the sensor in 1M HCI for 5 minutes.[5]
e Thoroughly rinse the sensor with tap water.[5]

e Prepare a 1:1 solution of household bleach and tap water and soak the sensor in this
solution for 30 minutes.[5] Do not use DI water for this step.[5]

* Rinse the sensor thoroughly with tap water.[5]
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e Soak the sensor in tap water for at least 60 minutes to allow any remaining bleach to leach

out.[5]

» Rinse the sensor one final time and either reinstall it on the sonde or place it in long-term

storage solution.[5]

Data Presentation

Table 1: Storage and Maintenance Parameters

Parameter Specification Source(s)
Operating Temperature -5to 50°C [31[7]
Storage Temperature -20 to +80°C [31[7]

pH Sensor Long-Term Storage )
1M KCI solution or pH 4 buffer

[5]

Solution
Short-Term Storage Humid air (approx. 40 mL of 5]
Environment tap water in calibration cup)

D-cell alkaline or high-capacity

Recommended Battery Type
y P NiMH

[7]

Approximately 90 days with 4

Battery Life (EXOZ2) D-cells (sampling every 15 [6]
minutes)
Diagrams
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EXO2 Sonde Post-Deployment Workflow

Sonde Retrieved from Field

Visual Inspection for Fouling & Damage

Heavy Fouling?

Perform Deep Cleaning Protocol
(e.g., pH sensor reconditioning)

N 7

Rinse with DI Water & Air Dry

;

Clean & Re-lubricate Connectors
with Krytox Grease

Next Deployment?

Soon Later

Perform Standard Cleaning Protocol

Short-Term Storage Long-Term Storage

(CAVCELS) (EWANCES)

Remove Batteries
Store Sensors Individually
(e.g., pH in storage solution)

Add Tap Water to Cal Cup
Store Sonde Assembled

Ready for Next Use or Storage

Click to download full resolution via product page

Caption: Workflow for post-deployment cleaning and storage of the EXO2 sonde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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